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Introduction

DS68591889 is a potent and selective inhibitor of phosphatidylserine synthase 1 (PTDSS1), a
key enzyme in the synthesis of phosphatidylserine (PS).[1][2][3] It does not exhibit inhibitory
activity against PTDSS2.[1][2][3] The primary mechanism of action of DS68591889 involves the
induction of a phospholipid imbalance within cancer cells.[1][2] This disruption has been shown
to negatively regulate B cell receptor (BCR)-induced calcium (Ca2+) signaling, ultimately
leading to apoptotic cell death.[1] These characteristics make DS68591889 a valuable tool for
cancer research, particularly in the context of B cell lymphomas.[1][3]

Mechanism of Action

DS68591889 specifically targets and inhibits PTDSS1, which catalyzes the conversion of
phosphatidylcholine (PC) to PS.[3][4] This inhibition leads to a significant reduction in the
cellular levels of PS and phosphatidylethanolamine (PE), and an increase in phosphoinositides.
[3] In B cell ymphoma cells, this altered phospholipid landscape lowers the activation threshold
for the B cell receptor (BCR).[3] Consequently, the BCR becomes hyperactivated, resulting in
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an aberrant and sustained increase in intracellular Ca2+ levels, which in turn triggers the
apoptotic cascade and leads to cell death.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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